3-(3-Chloro-2-hydroxypropoxy)benzaldehyde

• CAS RN: 61037-97-6
• Molecular Formula: C10H11ClO3
• Molecular Weight: 214.64 g/mol
• IUPAC Name: 3-(3-chloro-2-hydroxypropoxy)benzaldehyde
• InChI: InChI=1S/C10H11ClO3/c11-5-9(13)7-14-10-3-1-2-8(4-10)6-12/h1-4,6,9,13H,5,7H2
• InChI Key: DHEMIQHBLFDRPM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCC(CCl)O)C=O

Description

3-(3-Chloro-2-hydroxypropoxy)benzaldehyde is a useful research compound. Its molecular formula is C10H11ClO3 and its molecular weight is 214.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-hydroxybenzaldehyde (24.4 g, 0.2 mol), epichlorohydrin (47 ml) and pyridine (0.4 ml) is heated 5 hours on a steam bath. The crude mixture is partitioned between methylenechloride-water and the CH2Cl2 extract washed with dilute aqueous NaHCO3, dried (Na2SO4), filtered and concentrated in vacuo to give the crude title product. Distillation gives a colorless oil bp 160° (0.2 mm); 21.2 g.